Cas no 82010-76-2 (1,1,1-triiodopropan-2-ol)

1,1,1-triiodopropan-2-ol structure
1,1,1-triiodopropan-2-ol structure
Product Name:1,1,1-triiodopropan-2-ol
CAS No:82010-76-2
MF:C3H5I3O
MW:437.784618139267
CID:6643431
PubChem ID:44154688
Update Time:2024-03-02

1,1,1-triiodopropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-triiodopropan-2-ol
    • Inchi: 1S/C3H5I3O/c1-2(7)3(4,5)6/h2,7H,1H3
    • InChI Key: ALYGJNJDNOFGNM-UHFFFAOYSA-N
    • SMILES: IC(C(C)O)(I)I

Computed Properties

  • Exact Mass: 437.7475g/mol
  • Monoisotopic Mass: 437.7475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

1,1,1-triiodopropan-2-ol Related Literature

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